Cas no 117783-75-2 (3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin)
117783-75-2 structure
3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin
117783-75-2
C17H14O6
314.289
2075006
3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin Properties
Names and Identifiers
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- 3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin
- 7,4-dimethoxy-5,3'-dihydroxy-4'-phenylcoumarin
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- XFJIBWUKHVUGHD-UHFFFAOYSA-N
- InChI=1S/C17H14O6/c1-21-10-6-13(19)17-11(8-16(20)23-15(17)7-10)9-3-4-14(22-2)12(18)5-9/h3-8,18-19H,1-2H3
- COc1cc(O)c2c(cc(=O)oc2c1)-c1ccc(OC)c(O)c1
3',5-dihydroxy-4',7-dimethoxy-4-phenylcoumarin Related Literature
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1. Front cover
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Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868
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Farzad Mirzaei,Li-Biao Han,Masato Tanaka Chem. Commun., 2000, 657-658
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Sofía Bordese J. Anal. At. Spectrom., 2022,37, 369-380
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Youdong Zhang,Xumin Pan,Zhao Wang,Yongming Hu,Xiaoyuan Zhou,Zhenglong Hu,Haoshuang Gu RSC Adv., 2015,5, 20453-20458
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H. Ohshima,M. Altissimo Nanoscale, 2014,6, 6515-6520
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Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
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Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
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